N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[2-(4-methoxyphenyl)acetamide]

• IUPAC Name: 2-(4-methoxyphenyl)-N-[4-[4-[[2-(4-methoxyphenyl)acetyl]amino]-3-methylphenyl]-2-methylphenyl]acetamide
• InChI: InChI=1S/C32H32N2O4/c1-21-17-25(9-15-29(21)33-31(35)19-23-5-11-27(37-3)12-6-23)26-10-16-30(22(2)18-26)34-32(36)20-24-7-13-28(38-4)14-8-24/h5-18H,19-20H2,1-4H3,(H,33,35)(H,34,36)
• InChI Key: NIQWSNZSABGTAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)CC3=CC=C(C=C3)OC)C)NC(=O)CC4=CC=C(C=C4)OC
• Molecular Formula: C32H32N2O4
• Molecular Weight: 508.6 g/mol

Description

N,N'-(3,3'-dimethyl-4,4'-biphenyldiyl)bis[2-(4-methoxyphenyl)acetamide], commonly known as DMBAA, is a chemical compound that has been extensively used in scientific research due to its unique properties. DMBAA is a bis-amide derivative of biphenyl, which is a common organic compound used in the synthesis of a variety of organic molecules.

Mechanism of Action

The mechanism of action of DMBAA is not fully understood. However, it is believed that DMBAA binds to specific sites on proteins, causing a conformational change that can be detected using fluorescence spectroscopy. DMBAA has been shown to selectively bind to copper ions, which may play a role in its mechanism of action.
Biochemical and Physiological Effects:
DMBAA has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to cells at concentrations commonly used in experiments. DMBAA has also been shown to be stable in a variety of biological environments, making it a useful tool for studying protein conformational changes in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMBAA in lab experiments is its high sensitivity and selectivity for protein conformational changes. Additionally, DMBAA is relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, one limitation of DMBAA is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving DMBAA. One potential area of research is the development of new fluorescent probes based on the structure of DMBAA. Additionally, DMBAA could be used as a tool for studying protein-protein interactions and the role of copper ions in biological systems. Finally, DMBAA could be used in the development of new metal ion sensors for environmental monitoring and other applications.

Synthesis Methods

The synthesis of DMBAA involves the reaction of 3,3'-dimethyl-4,4'-biphenyldiamine with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure DMBAA. The yield of DMBAA is typically around 70-80% using this method.

Scientific Research Applications

DMBAA has been extensively used in scientific research as a fluorescent probe for the detection of protein conformational changes. It has also been used as a ligand in the development of metal ion sensors. DMBAA has been shown to selectively bind to copper ions, making it a useful tool for the detection of copper in biological samples. Additionally, DMBAA has been used as a reagent in the synthesis of novel organic molecules.